![molecular formula C7H6N2O4 B157250 4-Nitrobenzohydroxamic acid CAS No. 1613-76-9](/img/structure/B157250.png)
4-Nitrobenzohydroxamic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Nitrobenzohydroxamic acid (NBHA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NBHA is a derivative of hydroxamic acid, which is known for its ability to form stable complexes with metal ions. The unique properties of NBHA make it a valuable tool for researchers in the fields of chemistry, biochemistry, and pharmacology.
Mechanism of Action
4-Nitrobenzohydroxamic acid forms stable complexes with metal ions, which can alter the properties of the metal ions and affect their biological activity. The mechanism of action of this compound is dependent on the specific metal ion it forms a complex with and the biological system it is being used in.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain metalloenzymes, which can affect various biological processes. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Nitrobenzohydroxamic acid is its ability to form stable complexes with metal ions, which can be used in a variety of applications. However, one limitation of this compound is its potential toxicity, which can limit its use in certain biological systems.
Future Directions
There are several future directions for research involving 4-Nitrobenzohydroxamic acid. One area of research is the development of new metal complexes using this compound as a ligand, which can have potential applications in catalysis, electrochemistry, and materials science. Another area of research is the use of this compound as a chelating agent in the treatment of heavy metal poisoning. Additionally, further research is needed to understand the specific mechanisms of action of this compound and its potential applications in various biological systems.
Synthesis Methods
4-Nitrobenzohydroxamic acid can be synthesized using various methods, including the reaction of 4-nitrobenzoic acid with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide. The reaction yields this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
4-Nitrobenzohydroxamic acid has been used in various scientific studies due to its ability to form stable complexes with metal ions. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis, electrochemistry, and materials science. This compound has also been used as a chelating agent in the treatment of heavy metal poisoning.
properties
CAS RN |
1613-76-9 |
---|---|
Molecular Formula |
C7H6N2O4 |
Molecular Weight |
182.13 g/mol |
IUPAC Name |
N-hydroxy-4-nitrobenzamide |
InChI |
InChI=1S/C7H6N2O4/c10-7(8-11)5-1-3-6(4-2-5)9(12)13/h1-4,11H,(H,8,10) |
InChI Key |
NORABPMBUQMZLT-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(=O)NO)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NO)[N+](=O)[O-] |
Other CAS RN |
1613-76-9 |
synonyms |
4-nitrobenzohydroxamic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.